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Compound of Interest

Compound Name: Epi Lovastatin-d3

CAS No.: 1330264-51-1

Cat. No.: B589217

Get Quote

Part 1: Executive Technical Snapshot
In the high-stakes domain of pharmaceutical impurity profiling, the differentiation of

stereoisomers is critical.[1] Epi Lovastatin-d3 serves as a specialized stable isotope-labeled

internal standard (SIL-IS) designed to quantify Epilovastatin (a stereoisomer of Lovastatin) in

complex biological matrices and pharmaceutical formulations.[1]

Unlike the parent compound Lovastatin, which possesses a specific chiral configuration at the

ester side chain, Epi Lovastatin represents the epimer at this center. The deuterated form (d3)

ensures that mass spectrometric analysis remains robust against matrix effects and ionization

suppression.[1]
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Parameter Technical Specification

Product Name Epi Lovastatin-d3

CAS Number 1330264-51-1

Chemical Name

(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-

oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-

hexahydronaphthalen-1-yl (2R)-2-

(trideuteriomethyl)butanoate

Molecular Formula C₂₄H₃₃D₃O₅

Molecular Weight 407.56 g/mol (approx.)[1][2][3][4]

Parent Compound Lovastatin (CAS 75330-75-5)

Unlabeled Impurity Epi Lovastatin (CAS 79952-44-6)

Isotopic Purity Typically ≥ 99% Deuterium enrichment

Solubility
Soluble in Methanol, Acetonitrile, DMSO;

Insoluble in water

Part 2: Scientific Integrity & Mechanism
The Stereochemical Challenge
Lovastatin contains multiple chiral centers. The critical distinction between Lovastatin and its

impurity, Epi Lovastatin, lies in the 2-methylbutyrate side chain.

Lovastatin: Possesses the (S)-configuration at the 2-methylbutyryl side chain.[1][3][5][6]

Epi Lovastatin: Possesses the (R)-configuration at the same center.[1]

This subtle stereochemical inversion results in identical molecular weights (isobaric) for the

unlabeled forms, making them indistinguishable by standard Mass Spectrometry (MS) alone.[1]

They must be separated chromatographically. The Epi Lovastatin-d3 standard provides a

mass-shifted anchor (+3 Da) that co-elutes (or nearly co-elutes) with the target impurity,

allowing for precise normalization of ionization variability.[1]
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Deuterium Labeling Strategy
The "d3" designation refers to the substitution of three hydrogen atoms with deuterium on the

methyl group of the butyrate side chain.

Strategic Placement: Placing the label on the side chain ensures metabolic stability during

standard processing, as this ester bond is less prone to spontaneous exchange compared to

acidic protons.

Mass Shift: The +3 Da shift moves the precursor ion from m/z 405 (unlabeled [M+H]+) to m/z

408, preventing "crosstalk" interference in the MS detector.[1]

Structural Logic Diagram
The following diagram illustrates the stereochemical relationship and the labeling logic.
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Figure 1: Stereochemical relationship between Lovastatin, its epimer impurity, and the

deuterated reference standard.[1]

Part 3: Experimental Protocol (LC-MS/MS)
Objective: Quantify Epi Lovastatin impurity in a bulk drug substance using Epi Lovastatin-d3
as the Internal Standard.
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Reagents & Preparation
Stock Solution (IS): Dissolve 1 mg of Epi Lovastatin-d3 (CAS 1330264-51-1) in 10 mL of

Acetonitrile (ACN) to generate a 100 µg/mL stock.[1] Store at -20°C.

Working IS Solution: Dilute the stock to 500 ng/mL in 50:50 ACN:Water.

Sample Prep: Dissolve the Lovastatin drug substance in ACN. Spike with Working IS

Solution to achieve a final IS concentration of 50 ng/mL.

Chromatographic Conditions
Column: C18 Chiral Column (e.g., Chiralpak AD-RH or equivalent high-resolution C18) is

often required if the d3 and unlabeled forms must be strictly separated from the parent

Lovastatin.[1] However, for MRM quantification, the mass difference separates the IS from

the parent, while the column separates the Epimer from the Parent.[1]

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient:

0-2 min: 40% B[1]

2-10 min: 40% -> 90% B (Linear)[1]

10-12 min: 90% B (Hold)[1]

Flow Rate: 0.4 mL/min.

Mass Spectrometry Parameters (MRM Mode)
Operate in Positive Electrospray Ionization (ESI+) mode.
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Analyte Precursor Ion (Q1) Product Ion (Q3)
Collision Energy
(eV)

Epi Lovastatin (Target) 405.3 [M+H]⁺ 199.1 (Lactone frag) 20

Epi Lovastatin-d3 (IS) 408.3 [M+H]⁺ 199.1 (Unlabeled frag) 20

Epi Lovastatin-d3 (IS) 408.3 [M+H]⁺ 202.1 (Labeled frag) 20

Note: The choice of Q3 depends on whether the fragmentation retains the deuterated side

chain. The 2-methylbutyrate side chain is often lost as a neutral fragment or retained

depending on the pathway.[1] If the fragment is the decalin ring system (unlabeled), the

transition might be 408 -> 199.[1] If the fragment includes the side chain, it would be 408 ->

202. Experimental verification of the fragmentation pattern is mandatory. Most Lovastatin

protocols monitor the loss of the ester side chain.

Analytical Workflow Diagram
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Figure 2: Analytical workflow for the quantification of Epi Lovastatin using the d3-IS.

Part 4: Regulatory & Stability Considerations
Regulatory Context (ICH Q3A/Q3B)
Under ICH Q3A (Impurities in New Drug Substances), any impurity exceeding the identification

threshold (typically 0.10%) must be structurally characterized.[1] Epi Lovastatin is a known

process-related impurity. The use of a deuterated standard (CAS 1330264-51-1) is considered

the "Gold Standard" for validating analytical methods intended for regulatory submission

(FDA/EMA), as it demonstrates specificity and accuracy.[1]

Handling and Stability[1]
Storage: -20°C (Freezer). Hygroscopic; allow to reach room temperature before opening to

prevent condensation.

Solubility: Prepare stock solutions in organic solvents (MeOH/ACN). Aqueous solutions are

less stable due to potential hydrolysis of the lactone ring or the ester side chain.

Lactone vs. Hydroxy Acid: This CAS number refers to the Lactone form. In plasma or high

pH buffers, the lactone may hydrolyze to the hydroxy acid form. Ensure pH control (< pH 6)

during extraction to maintain the lactone structure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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